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Compound of Interest

Compound Name: 4-oxobutyl acetate

Cat. No.: B1600431 Get Quote

Essential Safety and Handling Guide for 4-
Oxobutyl Acetate
This guide provides immediate safety, operational, and disposal information for handling 4-
oxobutyl acetate in a laboratory setting. The following procedures are designed for

researchers, scientists, and drug development professionals to ensure safe handling and

minimize exposure risks.

Hazard Identification and Safety Precautions
While a specific Safety Data Sheet (SDS) for 4-oxobutyl acetate (CAS 6564-95-0) is not

readily available, data from the closely related compound 4-(3-Oxobutyl)phenyl acetate (CAS

3572-06-3) indicates that it is harmful to aquatic life with long-lasting effects.[1] Therefore, it is

crucial to avoid its release into the environment.[1] The chemical, physical, and toxicological

properties of similar compounds have not been thoroughly investigated, warranting a cautious

approach.[1]

Precautionary Statements:

P273: Avoid release to the environment.[1]

P501: Dispose of contents/container to an approved waste disposal plant.[1]
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Personal Protective Equipment (PPE)
To ensure personal safety, the following personal protective equipment should be worn when

handling 4-oxobutyl acetate.

PPE Category Recommended Equipment

Eye/Face Protection

Wear safety glasses with side shields or

goggles.[2] A face shield may also be

appropriate.[3]

Skin Protection

Wear protective gloves and clothing.[2]

Chemical-resistant gloves (e.g., Butyl rubber,

Neoprene, Nitrile) are recommended.[4] A lab

coat or coveralls should be worn.[5]

Respiratory Protection

If working in a poorly ventilated area or if there

is a risk of inhalation, use a NIOSH/MSHA-

approved respirator.[2]

Operational Plan for Safe Handling
1. Engineering Controls:

Work in a well-ventilated area, preferably under a chemical fume hood.[6]

Ensure that an eyewash station and safety shower are readily accessible.

2. Handling Procedures:

Avoid contact with skin and eyes.[7]

Do not breathe vapors or mists.[1]

Keep the container tightly closed when not in use.[6]

Take precautionary measures against static discharge.[8]

Use only non-sparking tools.[8]
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3. First Aid Measures:

After inhalation: Move the person to fresh air.[1]

In case of skin contact: Immediately take off all contaminated clothing and rinse the skin with

water/shower.[1]

After eye contact: Rinse out with plenty of water. Remove contact lenses if present and easy

to do.[1]

After swallowing: Make the victim drink water (two glasses at most). Consult a doctor if

feeling unwell.[1]

Disposal Plan
All waste containing 4-oxobutyl acetate must be treated as hazardous waste.

Waste Collection: Collect waste in a designated, labeled, and sealed container.

Disposal Method: Dispose of the contents and container to an approved waste disposal

plant.[1] Do not allow the product to enter drains.

Quantitative Data
The following table summarizes the known physical and chemical properties of a related

compound, 4-(3-Oxobutyl)phenyl acetate.
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Property Value

Molecular Formula C12H14O3

Molecular Weight 206.24 g/mol

Boiling Point 123-124 °C at 0.2 mmHg

Density 1.099 g/mL at 25 °C

Refractive Index n20/D 1.509

Flash Point 113 °C (235.4 °F) - closed cup

Storage Class 10 - Combustible liquids

Data for 4-(3-Oxobutyl)phenyl acetate[9]

Experimental Workflow
The following diagram illustrates the standard operating procedure for handling 4-oxobutyl
acetate.

Caption: Workflow for safe handling and disposal of 4-oxobutyl acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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